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Compound of Interest

Compound Name: PF-06737007

cat. No.: B15618037

Technical Support Center: PF-06737007

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with PF-
06737007.

Frequently Asked Questions (FAQs)

Q1: What is PF-067370077

Al: PF-06737007 is a pan-tropomyosin-related kinase (Trk) inhibitor.[1] It is also known by its
chemical name: 2-((3R,4S)-3-Fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-
yloxy)-4-(2-hydroxy-2-methylpropoxy)benzamide.[1] This compound was developed by Pfizer
for Kinase Phosphatase Biology research.[1]

Q2: What are the recommended storage conditions for PF-067370077

A2: PF-06737007 should be stored at room temperature.[1] It is supplied as a white to beige
powder.[1] To ensure stability, it is best to keep the container tightly closed in a dry and well-
ventilated place.

Q3: How should | dissolve PF-067370077?

A3: PF-06737007 is soluble in DMSO at a concentration of 25 mg/mL.[1] For experimental use,
it is recommended to prepare a fresh stock solution in DMSO and dilute it with the appropriate
aqueous buffer for your assay.
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Q4: | am observing lower than expected activity in my experiments. Could the compound have
degraded?

A4: While specific degradation pathways for PF-06737007 are not extensively documented in
publicly available literature, improper storage or handling could potentially lead to degradation.
Storing the compound under conditions other than the recommended room temperature,
exposure to moisture, or repeated freeze-thaw cycles of stock solutions can contribute to
instability. If you suspect degradation, it is advisable to use a fresh vial of the compound.

Q5: What are the known safety hazards associated with PF-067370077

A5: According to the information available, PF-06737007 is classified with the following hazard
codes: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may
cause respiratory irritation).[1] It is recommended to handle this compound with appropriate
personal protective equipment (PPE), including gloves, eye protection, and a lab coat, in a
well-ventilated area.

Troubleshooting Guides
Issue 1: Inconsistent or No Inhibitory Activity
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Possible Cause

Troubleshooting Step

Improper Storage

Verify that the compound has been stored at

room temperature as recommended.[1]

Compound Degradation

Prepare a fresh stock solution from a new vial of
PF-06737007. Avoid repeated freeze-thaw

cycles of stock solutions.

Incomplete Dissolution

Ensure the compound is fully dissolved in
DMSO before further dilution.[1] Vortex or

sonicate briefly if necessary.

Precipitation in Assay

Check for precipitation upon dilution into
agueous assay buffer. If precipitation occurs,
consider adjusting the final DMSO concentration

or using a different buffer system.

Incorrect Assay Conditions

Review the experimental protocol to ensure all
assay components and conditions (e.g., enzyme
concentration, substrate concentration,
incubation time) are correct for a Trk inhibition

assay.

Issue 2: Difficulty Dissolving the Compound

Possible Cause

Troubleshooting Step

Incorrect Solvent

Use DMSO for preparing the stock solution, as

solubility has been verified in this solvent.[1]

Concentration Too High

Do not exceed the known solubility of 25 mg/mL
in DMSO.[1] If a higher concentration is needed,
consult relevant literature for alternative
solvents, though none are specified in the

available documentation.

Low-Quality Solvent

Use anhydrous, high-purity DMSO to avoid
introducing water, which can affect the solubility

and stability of the compound.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/sigma/pz0340
https://www.sigmaaldrich.com/HK/zh/product/sigma/pz0340
https://www.sigmaaldrich.com/HK/zh/product/sigma/pz0340
https://www.sigmaaldrich.com/HK/zh/product/sigma/pz0340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Compound Properties

Property Value Reference

2-((3R,4S)-3-Fluoro-1-(2-(4-
(trifluoromethoxy)phenyl)acetyl
)piperidin-4-yloxy)-4-(2-

Synonyms hydroxy-2- [1]
methylpropoxy)benzamide,
PF06737007
CAS Number 1863905-38-7 [1]
Molecular Formula C25H28F4N20s6 [1]
Molecular Weight 528.49 g/mol [1]
Appearance White to beige powder [1]
Solubility DMSO: 25 mg/mL [1]
Storage Temperature Room temperature [1]

Experimental Protocols & Workflows

While specific experimental protocols for PF-06737007 are not publicly available, a general
workflow for evaluating a kinase inhibitor is provided below.
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Preparation

Prepare PF-06737007 Stock Solution (in DMSO)

Kinase Assay

Set up Assay Plate:
- Trk Enzyme

Perform Serial Dilutions

- Substrate
- ATP

Add Diluted PF-06737007

Incubate at 37°C

Add Detection Reagent
(e.g., ADP-GIlo)

Read Plate
(Luminescence)

Data Avnalysis

Plot Inhibition Curve
(% Inhibition vs. [Inhibitor])

;

Calculate IC50 Value

Click to download full resolution via product page

Caption: General workflow for a kinase inhibition assay.
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Prepare Fre:

sh Stock Solutior
Incorrect (in high-purity DMSO)

Verify Storage Conditions
(Room Temperature)

Consult Technical Support

Review Assay Protocol
(Concentrations, Buffers, etc.)

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PF-06737007 =98% (HPLC) | 1863905-38-7 [sigmaaldrich.com]

« To cite this document: BenchChem. [PF-06737007 degradation and storage issues].
BenchChem, [2025]. [Online PDF]. Available at:
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issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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